![molecular formula C3H4Br2O B016897 1,3-Dibromoacetone CAS No. 816-39-7](/img/structure/B16897.png)
1,3-Dibromoacetone
Overview
Description
Synthesis Analysis
The synthesis of 1,3-dibromoacetone can be achieved through several methods, including the bromination of acetone derivatives. A notable approach involves the use of glycerol 1,3-dichlorohydrin as a precursor, where it undergoes trans-bromination and subsequent oxidation and hydroxylation steps, yielding this compound in moderate yields (da Silva et al., 2020).
Molecular Structure Analysis
The molecular structure of this compound, similar to its analogs, has been explored using various analytical techniques. For instance, the molecular structure and conformation of related compounds like 1,3-dihydroxyacetone have been thoroughly investigated through gas-phase electron diffraction and theoretical calculations, providing insights into the bond lengths, angles, and conformations relevant to this compound as well (Dorofeeva et al., 2007).
Chemical Reactions and Properties
This compound participates in various chemical reactions, including its reaction with 2-aminoazaheterocycles, forming quaternary salts and leading to cyclization to imidazoazines and imidazoazoles containing a bromomethyl group. This reactivity is significant for synthesizing compounds with potential biological activity (Kovalenko et al., 2002).
Physical Properties Analysis
The physical properties of this compound, including its boiling point, melting point, and solubility in various solvents, are essential for its handling and application in synthetic chemistry. While specific studies on this compound's physical properties are limited, related compounds' investigations provide a basis for understanding its behavior in different chemical environments.
Chemical Properties Analysis
This compound's chemical properties, such as its reactivity towards nucleophiles and its role as a precursor in synthesizing various organic compounds, are well-documented. Its ability to undergo reactions that form complex molecular structures is of particular interest in organic synthesis and pharmaceutical chemistry. The expeditious syntheses to pharmochemicals, including this compound from glycerol derivatives, highlight its utility in producing valuable chemical entities (da Silva et al., 2020).
Scientific Research Applications
Synthesis of Ubiquitinated Histone Analogues : 1,3-Dibromoacetone has been utilized in a one-pot synthesis method for creating ubiquitinated histone analogues. This approach is efficient for studying nucleosome structure and function (Chu et al., 2020).
Synthesis of Sugar Derivatives : It's used in synthesizing dihydroxyacetone phosphate and bromoacetol phosphate, which are important for sugar derivative synthesis and as inhibitors for triosephosphate isomerase (Gefflaut et al., 1997).
Metabolic and Genetic Engineering : 1,3-Dihydroxyacetone production in microbial cells can be increased through metabolic and genetic engineering. This is beneficial for cosmetics, medicines, and food products (Sun et al., 2010).
Isolation of Pure Intermediate Quaternary Salts : The compound aids in the isolation of pure intermediate quaternary salts from its reactions with 2-aminoazoheterocycles, leading to the formation of bromomethyl-containing imidazoazines and imidazo (Kovalenko et al., 2002).
Conversion of Aldehydes and Ketones to Dithianes : this compound is used in converting various aldehydes and ketones to dithianes, demonstrating chemoselectivity between aldehyde and ketone (Liu et al., 2003).
High-Throughput Screening for Bacteria Production : A high-throughput screening method for 1,3-Dihydroxyacetone-producing bacteria has been developed using this compound. This method is efficient for strain isolation and reduces production costs in the cosmetic industry (Hu & Zheng, 2009).
Synthesis of Biologically Active Compounds : It is used in synthesizing substituted 2-ylidene-1,3-oxathioles from acetophenones, which are potential biologically active compounds (Samuel et al., 2007).
Mechanism of Action
Target of Action
1,3-Dibromoacetone primarily targets 2-aminoazines and 2-aminoazoles . These targets play a crucial role in various biological processes, including the synthesis of imidazoheterocycles, which are important in medicinal chemistry .
Mode of Action
The compound interacts with its targets through a series of reactions. When this compound reacts with 2-aminoazines and 2-aminoazoles, it forms intermediate quaternary salts . These intermediates then undergo cyclization to form the corresponding imidazoazines and imidazoazoles containing a bromomethyl group .
Biochemical Pathways
The affected biochemical pathway involves the cyclization of intermediate quaternary salts to form imidazoazines and imidazoazoles . This process is significant as it leads to the formation of imidazoheterocycles, which are key structures in many biologically active compounds .
Pharmacokinetics
It’s known that the compound is a liquid at room temperature and is soluble in acetone, chloroform, dichloromethane, and methanol
Result of Action
The result of this compound’s action is the formation of imidazoazines and imidazoazoles . These compounds, which contain a bromomethyl group, are formed through the cyclization of intermediate quaternary salts . The formation of these compounds is significant as they are key structures in many biologically active compounds .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
It has been reported that 1,3-Dibromoacetone can react with 2-aminoazines and 2-aminoazoles, forming intermediate quaternary salts . These intermediates can undergo cyclization to form imidazoazines and imidazoazoles containing a bromomethyl group .
Molecular Mechanism
It is known that this compound can react with 2-aminoazines and 2-aminoazoles, suggesting that it may interact with biomolecules through the formation of intermediate quaternary salts .
properties
IUPAC Name |
1,3-dibromopropan-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H4Br2O/c4-1-3(6)2-5/h1-2H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LQQKDSXCDXHLLF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(=O)CBr)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H4Br2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1061156 | |
Record name | 1,3-Dibromo-2-propanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1061156 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.87 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
816-39-7 | |
Record name | 1,3-Dibromo-2-propanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=816-39-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 1,3-Dibromo-2-propanone | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000816397 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,3-Dibromoacetone | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=249810 | |
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Record name | 2-Propanone, 1,3-dibromo- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1,3-Dibromo-2-propanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID1061156 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,3-dibromoacetone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.011.300 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 1,3-Dibromoacetone | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/A9T6SLA83G | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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